(2-sec-Butylsulfanyl-benzoimidazol-1-yl)-acetic acid

• IUPAC Name: 2-(2-butan-2-ylsulfanylbenzimidazol-1-yl)acetic acid
• InChI: InChI=1S/C13H16N2O2S/c1-3-9(2)18-13-14-10-6-4-5-7-11(10)15(13)8-12(16)17/h4-7,9H,3,8H2,1-2H3,(H,16,17)
• InChI Key: YFFIHFOMCACBDP-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)SC1=NC2=CC=CC=C2N1CC(=O)O
• Molecular Formula: C13H16N2O2S
• Molecular Weight: 264.35 g/mol
• CAS No.: 312929-76-3

Description

(2-sec-Butylsulfanyl-benzoimidazol-1-yl)-acetic acid is a useful research compound. Its molecular formula is C13H16N2O2S and its molecular weight is 264.35g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Synthesis of Novel Derivatives : A study by Ghandi, Zarezadeh, and Taheri (2010) detailed the preparation of 2-(2-Formyl-1H-benzimidazol-1-yl)acetic acid, a related compound, through a one-pot reaction involving primary amines and alkyl isocyanides under Ugi conditions, yielding novel tetrahydropyrazino[1,2-a]benzimidazole derivatives in moderate to excellent yields. This highlights the versatility of benzimidazole derivatives in synthetic organic chemistry (Ghandi et al., 2010).

Molecular Docking and Synthesis for Biological Activity : Another investigation focused on the synthesis and biological evaluation of benzimidazole derivatives, including acetic acid derivatives, for their antimicrobial properties and the potential in drug design, emphasizing the structural significance of the benzimidazole moiety in developing new therapeutic agents (Da Settimo et al., 2001).

Biological Applications

Anticancer Activity : Salahuddin, Shaharyar, Mazumder, and Ahsan (2014) synthesized derivatives of 2-(naphthalen-1-ylmethyl/Naphthalen-2-yloxymethyl)-1H-benzimidazol-1-yl]acetohydrazide and evaluated their in vitro anticancer activity, demonstrating the potential of these compounds in cancer therapy (Salahuddin et al., 2014).

Anti-inflammatory and Antimicrobial Activities : Reddy and Saini (2013) described the synthesis of novel benzo[d]imidazolyldihydrospiro[indoline-3,1′-isoindole]-2,4′,7′-triones, evaluating them for in vitro anti-inflammatory activity. Their research illustrates the potential of benzimidazole derivatives in developing new anti-inflammatory drugs (Reddy & Saini, 2013).

Material Science Applications

Molecular Mass Analysis : Mincheva, Georgiev, and Kalcheva (2002) focused on the molecular mass characteristics of benzothiazolon-3-yl)acetic acid-telechelic poly(ethylene oxides), using MALDI-TOF mass spectrometry and SEC for analysis. Their work contributes to the understanding of polymer science and the development of materials with specific end-group functionalities (Mincheva et al., 2002).